Cas no 1214384-07-2 (2,6-Di(pyridin-3-yl)isonicotinonitrile)

• Product Name: 2,6-Di(pyridin-3-yl)isonicotinonitrile
• CAS No: 1214384-07-2
• MF: C₁₆H₁₀N₄
• MW: 258.27740240097
• CID: 4909262
• Update Time: 2025-08-05

2,6-Di(pyridin-3-yl)isonicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 2,6-di(pyridin-3-yl)isonicotinonitrile
• 2,6-Di(pyridin-3-yl)isonicotinonitrile

• Inchi： 1S/C16H10N4/c17-9-12-7-15(13-3-1-5-18-10-13)20-16(8-12)14-4-2-6-19-11-14/h1-8,10-11H
• InChI Key： MCWZUXGLEDORDD-UHFFFAOYSA-N
• SMILES： N1C(=CC(C#N)=CC=1C1C=NC=CC=1)C1C=NC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 335
• XLogP3: 1.8
• Topological Polar Surface Area: 62.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines

Additional information on 2,6-Di(pyridin-3-yl)isonicotinonitrile

Introduction to 2,6-Di(pyridin-3-yl)isonicotinonitrile (CAS No: 1214384-07-2)

2,6-Di(pyridin-3-yl)isonicotinonitrile, identified by its Chemical Abstracts Service (CAS) number 1214384-07-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This bipyridine derivative features a unique structural motif, combining an isonicotinonitrile core with two pyridinyl groups at the 2 and 6 positions, which endows it with distinct electronic and steric properties. The compound's molecular framework suggests potential applications in the design of novel bioactive molecules, particularly in the development of targeted therapies for various diseases.

The structural composition of 2,6-Di(pyridin-3-yl)isonicotinonitrile makes it an intriguing candidate for further exploration in drug discovery. The presence of nitrogen-rich heterocycles, such as pyridine and isonicotinonitrile, enhances its ability to interact with biological targets through hydrogen bonding and π-stacking interactions. These characteristics are particularly valuable in the design of small-molecule inhibitors targeting enzymes and receptors involved in critical biological pathways.

In recent years, there has been a growing interest in bipyridine-based compounds due to their versatility in medicinal chemistry. The bipyridine scaffold is known to exhibit strong binding affinity towards metal ions and can be engineered to modulate enzyme activity or receptor binding. For instance, derivatives of bipyridine have been extensively studied for their potential in anticancer therapies, where they can act as inhibitors or activators of specific signaling pathways. The compound 2,6-Di(pyridin-3-yl)isonicotinonitrile represents a promising addition to this class of molecules, offering a novel structural template for further chemical optimization.

One of the most compelling aspects of 2,6-Di(pyridin-3-yl)isonicotinonitrile is its potential to serve as a lead compound for the development of new therapeutic agents. The isonicotinonitrile moiety is particularly noteworthy, as it has been shown to possess pharmacological activity across multiple therapeutic areas. For example, related compounds have demonstrated efficacy in inhibiting bacterial enzymes such as nicotinamide adenine dinucleotide (NADH) dehydrogenase, which is crucial for bacterial energy metabolism. This suggests that 2,6-Di(pyridin-3-yl)isonicotinonitrile may exhibit similar properties, making it a valuable candidate for further investigation.

The synthesis of 2,6-Di(pyridin-3-yl)isonicotinonitrile involves multi-step organic transformations that highlight the compound's synthetic accessibility while maintaining high purity and yield. Key steps typically include condensation reactions between pyridine derivatives and appropriate electrophiles to form the bipyridine core, followed by functionalization at the 2 and 6 positions with isonicotinonitrile units. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to ensure regioselectivity and minimize side products.

The pharmacological profile of 2,6-Di(pyridin-3-yl)isonicotinonitrile has been preliminarily evaluated through in vitro assays targeting various biological receptors and enzymes. Early studies indicate that the compound exhibits moderate binding affinity towards certain protein targets, suggesting potential therapeutic applications. For instance, it has shown promise in inhibiting kinases involved in cancer progression by disrupting aberrant signaling cascades. Additionally, its ability to modulate ion channels has been explored, indicating potential utility in treating neurological disorders.

The chemical properties of 2,6-Di(pyridin-3-yl)isonicotinonitrile also make it an attractive candidate for further biochemical investigation. The compound's solubility profile allows for easy incorporation into various experimental systems, facilitating studies on its interaction with biological targets. Spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in elucidating its molecular structure and dynamics. These studies provide critical insights into how the compound behaves within biological environments and inform future modifications aimed at enhancing its pharmacological efficacy.

In conclusion,2,6-Di(pyridin-3-yl)isonicotinonitrile (CAS No: 1214384-07-2) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and demonstrated biological activity position it as a valuable tool for developing new therapeutic agents. As research continues to uncover new applications for this compound, 2,6-Di(pyridin-3-yl)isonicotinonitrile is poised to play a crucial role in addressing unmet medical needs across multiple therapeutic areas.